Cas no 823219-03-0 (Thiourea, N,N''-1,2-phenylenebis[N'-(3-methylphenyl)-)

• Product name: Thiourea, N,N''-1,2-phenylenebis[N'-(3-methylphenyl)-
• CAS No: 823219-03-0
• MF: C₂₂H₂₂N₄S₂
• MW: 406.566881656647
• CID: 694517
• PubChem ID: 71419303

Thiourea, N,N''-1,2-phenylenebis[N'-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-3-[2-[(3-methylphenyl)carbamothioylamino]phenyl]thiourea
• 823219-03-0
• N,N'-1,2-Phenylenebis[N'-(3-methylphenyl)(thiourea)]
• DTXSID30838570
• Thiourea, N,N''-1,2-phenylenebis[N'-(3-methylphenyl)-

• Inchi： InChI=1S/C22H22N4S2/c1-15-7-5-9-17(13-15)23-21(27)25-19-11-3-4-12-20(19)26-22(28)24-18-10-6-8-16(2)14-18/h3-14H,1-2H3,(H2,23,25,27)(H2,24,26,28)
• InChI Key： MXWGJXZURFNRDJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)NC(=S)NC2=CC=CC=C2NC(=S)NC3=CC=CC(=C3)C

Computed Properties

• Exact Mass: 406.12858907g/mol
• Monoisotopic Mass: 406.12858907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 5